Cas no 2503201-86-1 (5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride)

• Product Name: 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride
• CAS No: 2503201-86-1
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• MDL: MFCD32859975
• CID: 5671100
• PubChem ID: 154857250
• Update Time: 2025-06-14

5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Pyridin-2-ylfuran-2-carboxylic acid;hydrochloride
• 2503201-86-1
• EN300-27149861
• Z4657508725
• 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride

• MDL： MFCD32859975
• Inchi： 1S/C10H7NO3.ClH/c12-10(13)9-5-4-8(14-9)7-3-1-2-6-11-7;/h1-6H,(H,12,13);1H
• InChI Key： IBOWTUPSANFMMA-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(=O)O)=CC=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride

Research Brief on 5-(Pyridin-2-yl)furan-2-carboxylic Acid Hydrochloride (CAS: 2503201-86-1): Recent Advances and Applications

5-(Pyridin-2-yl)furan-2-carboxylic acid hydrochloride (CAS: 2503201-86-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug development.

The compound's structural features, including the pyridine and furan rings, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride exhibits moderate inhibitory activity against several kinases implicated in inflammatory diseases. The study utilized molecular docking and in vitro assays to elucidate its binding mode and selectivity, providing a foundation for further optimization.

In addition to its kinase inhibitory properties, recent research has investigated the compound's potential as a building block for more complex pharmacophores. A team at the University of Cambridge reported the synthesis of novel derivatives using 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride as a starting material, yielding compounds with enhanced solubility and bioavailability. These derivatives showed promising activity in preclinical models of metabolic disorders, as detailed in a 2024 ACS Chemical Biology publication.

Another area of interest is the compound's role in metal-organic frameworks (MOFs) for drug delivery. A collaborative study between MIT and ETH Zurich explored the incorporation of 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride into MOFs designed for controlled release of anti-cancer agents. The results, published in Advanced Materials, indicated improved stability and targeted delivery compared to conventional formulations.

Despite these advances, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. The compound's versatility and demonstrated bioactivity make it a valuable candidate for further investigation in both academic and industrial settings.

In conclusion, 5-(pyridin-2-yl)furan-2-carboxylic acid hydrochloride represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to drug delivery systems. Continued research into its mechanisms of action and derivative synthesis is expected to yield novel therapeutics for a variety of diseases.